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Compound of Interest

Compound Name: 2-Benzyloxyaniline

Cat. No.: B016607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for 2-Benzyloxyaniline. The information is compiled to ensure safe laboratory practices and to
provide a foundational understanding of the toxicological profile of this compound, primarily
based on available safety data sheets and toxicological data of the closely related compound,
aniline.

Chemical and Physical Properties

2-Benzyloxyaniline is a solid organic compound. Key physical and chemical properties are
summarized below for quick reference.
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Property Value Reference(s)
CAS Number 20012-63-9 [1][2][3]
Molecular Formula Ci13H13NO [2][3]
Molecular Weight 199.25 g/mol [2][3]

White to gray to brown
Appearance ] ) [1]
crystalline powder or solid

Melting Point 35-39 °C [1]
Boiling Point 113 °C at 0.1 mmHg [2]
Flash Point >110 °C [1]

Slightly soluble in Chloroform,
Solubility Dichloromethane, Ethyl Not explicitly cited

Acetate

Hazard Identification and Classification

2-Benzyloxyaniline is classified as a hazardous substance. The following table summarizes its
hazard statements according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).
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GHS Hazard . .
Hazard Class Pictogram Signal Word Reference(s)
Statement
o _ GHSO07
Acute Toxicity, H302: Harmful if ) )
(Exclamation Warning [4]
Oral swallowed
Mark)
Skin GHSO07
) o H315: Causes ) )
Corrosion/Irritatio o (Exclamation Warning [1][5]
skin irritation
n Mark)
Serious Eye H319: Causes GHSO07
Damage/Eye serious eye (Exclamation Warning [1][5]
Irritation irritation Mark)
Specific Target
Organ Toxicity - H335: May GHSO07
Single Exposure cause respiratory  (Exclamation Warning [1][5]
(Respiratory tract irritation Mark)
irritation)
) H317: May GHSO07
Skin ) ) )
o cause an allergic  (Exclamation Warning [1]
Sensitization ) )
skin reaction Mark)
) o Suspected of GHSO08 (Health )
Carcinogenicity Warning [1]

causing cancer

Hazard)

Toxicological Data

Direct quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration) values for 2-Benzyloxyaniline, are not readily available in the public
domain.[2][5] However, to provide a toxicological context, data for the structurally related parent
compound, aniline, is presented below. It is crucial to note that the benzyloxy group may alter
the toxicological profile, and this data should be used with caution as an estimation of potential
hazard.
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. Reference(s
Substance Test Route Species Value |
Aniline LD50 Oral Rat 250 mg/kg [6]
Aniline LD50 Dermal Rabbit 1540 mg/kg [7]
- ) 1.86 mg/L (4
Aniline LC50 Inhalation Rat [7]
hours)

Experimental Protocols for Safety Assessment

While specific experimental reports on the safety of 2-Benzyloxyaniline are not publicly
available, standardized guidelines are followed for the toxicological evaluation of chemical
substances. These protocols are established by international bodies like the Organisation for
aEconomic Co-operation and Development (OECD) and the International Organization for
Standardization (ISO).

o Acute Oral Toxicity: Assessed following guidelines such as OECD Test Guideline 423 (Acute
Toxic Class Method).[8][9] This method involves a stepwise procedure with a small number
of animals per step to determine the acute toxicity and estimate the LD50.[8]

o Skin and Eye Irritation: Evaluated using methods like those described in OECD Test
Guidelines 404 (Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion).

o Skin Sensitization: Determined through assays like the Local Lymph Node Assay (LLNA) as
per OECD Test Guideline 429.

« In Vitro Cytotoxicity: Assessed according to ISO 10993-5, which outlines tests for evaluating
the cytotoxic potential of materials, often as a first step in biocompatibility assessment.[10]
[11]

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of 2-Benzyloxyaniline is paramount to minimize exposure and associated risks.
The following precautions should be strictly adhered to in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.flinnsci.com/api/library/Download/360cd3bebb1c4feba31e12232c73f2eb
https://hpvchemicals.oecd.org/ui/handler.axd?id=fecbc828-46ac-4cf2-bcf3-82cdf2c16adf
https://hpvchemicals.oecd.org/ui/handler.axd?id=fecbc828-46ac-4cf2-bcf3-82cdf2c16adf
https://www.benchchem.com/product/b016607?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.oecd.org/en/publications/2002/02/test-no-423-acute-oral-toxicity-acute-toxic-class-method_g1gh294f.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://en.wikipedia.org/wiki/ISO_10993
https://namsa.com/services/testing/biocompatibility-testing/
https://www.benchchem.com/product/b016607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Precaution Category Recommended Practices Reference(s)

Use only in a well-ventilated

area, preferably in a chemical
Engineering Controls fume hood. Ensure eyewash [5]

stations and safety showers

are readily accessible.

- Eye/Face Protection: Wear
chemical safety goggles or a
face shield. - Hand Protection:
Wear compatible chemical-
resistant gloves (e.g., nitrile
rubber). - Skin and Body
Protection: Wear a lab coat,
Personal Protective Equipment  and in cases of potential
(PPE) significant exposure, consider [Bli12]
additional protective clothing. -
Respiratory Protection: If dust
or aerosols are generated and
engineering controls are
insufficient, use a NIOSH-
approved respirator with an

appropriate cartridge.

Avoid contact with skin, eyes,
and clothing. Do not breathe
] dust or vapors. Wash hands
Hygiene Measures ) [5]
thoroughly after handling. Do
not eat, drink, or smoke in the

laboratory.

First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is critical.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://aksci.com/sds/1457CZ_SDS.pdf
https://aksci.com/sds/1457CZ_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR8024_msds.pdf
https://aksci.com/sds/1457CZ_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Procedure Reference(s)

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ _ (5]
oxygen. Seek immediate

medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ) [5]
contaminated clothing and
shoes. Seek medical attention

if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.

Eye Contact ] [5]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [5]

unconscious person. Seek

immediate medical attention.

Accidental Release and Disposal
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Procedure Description Reference(s)

Evacuate personnel from the

area. Wear appropriate PPE.

Avoid generating dust. Sweep

up the spilled solid material
Accidental Release and place it in a suitable, [12]

closed container for disposal.

Ventilate the area and wash

the spill site after material

pickup is complete.

Dispose of waste material in
accordance with all applicable
] federal, state, and local o ]
Disposal ) ) Not explicitly cited
environmental regulations. Do
not allow to enter sewers or

waterways.

Potential Sighaling Pathway of Toxicity

While the specific molecular mechanisms of 2-Benzyloxyaniline toxicity have not been
elucidated, the toxicity of its parent compound, aniline, is known to involve the induction of
oxidative stress.[13][14][15] This can lead to a cascade of cellular events, including
inflammation and cell damage. The following diagram illustrates a plausible signaling pathway

based on the known effects of aniline.
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Caption: Proposed mechanism of 2-Benzyloxyaniline toxicity via oxidative stress.

This guide is intended for informational purposes for trained professionals. Always refer to the

most current Safety Data Sheet (SDS) provided by the supplier before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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